Cas no 312743-70-7 (N-[4-(2,4-Dimethylphenyl)-1,3-thiazol-2-yl]-3,4,5-trimethoxybenzamide)

• Product Name: N-[4-(2,4-Dimethylphenyl)-1,3-thiazol-2-yl]-3,4,5-trimethoxybenzamide
• CAS No: 312743-70-7
• MF: C₂₁H₂₂N₂O₄S
• MW: 398.475384235382
• CID: 5017603
• Update Time: 2025-08-05

N-[4-(2,4-Dimethylphenyl)-1,3-thiazol-2-yl]-3,4,5-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3,4,5-trimethoxybenzamide
• N-(4-(2,4-dimethylphenyl)thiazol-2-yl)-3,4,5-trimethoxybenzamide
• Oprea1_252386
• STK428312
• ST50917080
• N-[4-(2,4-dimethylphenyl)(1,3-thiazol-2-yl)](3,4,5-trimethoxyphenyl)carboxamid e
• N-[4-(2,4-Dimethylphenyl)-1,3-thiazol-2-yl]-3,4,5-trimethoxybenzamide

• Inchi： 1S/C21H22N2O4S/c1-12-6-7-15(13(2)8-12)16-11-28-21(22-16)23-20(24)14-9-17(25-3)19(27-5)18(10-14)26-4/h6-11H,1-5H3,(H,22,23,24)
• InChI Key： HWECYXGTXXNLNJ-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(C)=CC=2C)N=C1NC(C1C=C(C(=C(C=1)OC)OC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 509
• XLogP3: 4.4
• Topological Polar Surface Area: 97.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-[4-(2,4-Dimethylphenyl)-1,3-thiazol-2-yl]-3,4,5-trimethoxybenzamide

N-[4-(2,4-Dimethylphenyl)-1,3-thiazol-2-yl]-3,4,5-trimethoxybenzamide: A Comprehensive Overview

The compound CAS No 312743-70-7, also known as N-[4-(2,4-Dimethylphenyl)-1,3-thiazol-2-yl]-3,4,5-trimethoxybenzamide, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique chemical structure and promising properties. In this article, we will delve into its chemical composition, synthesis methods, applications, and the latest research findings.

At its core, the molecule consists of a thiazole ring system (1,3-thiazole) substituted with a dimethylphenyl group at the 4-position. The thiazole ring is further connected to a benzamide moiety via an amide bond. The benzamide portion features a highly substituted benzene ring with three methoxy groups at the 3-, 4-, and 5-positions. This substitution pattern imparts unique electronic and steric properties to the molecule. Recent studies have highlighted the importance of such substitutions in modulating the compound's reactivity and bioavailability.

The synthesis of N-[4-(2,4-Dimethylphenyl)-1,3-thiazol-2-yl]-3,4,5-trimethoxybenzamide typically involves a multi-step process. Key steps include the preparation of the thiazole intermediate through cyclization reactions and subsequent coupling with the benzamide derivative. Researchers have explored various catalysts and reaction conditions to optimize yield and purity. For instance, recent advancements in catalytic asymmetric synthesis have enabled the construction of chiral centers within the molecule, opening new avenues for stereochemical studies.

One of the most exciting developments involving this compound is its application in drug discovery. The thiazole ring is known for its pharmacological activity, and the addition of the dimethylphenyl group enhances lipophilicity—a critical factor for drug absorption. Recent in vitro studies have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes implicated in neurodegenerative diseases. Furthermore, its high solubility in organic solvents makes it an ideal candidate for formulation development.

In addition to its pharmaceutical potential, this compound has found utility in materials science. The combination of electron-withdrawing methoxy groups and electron-donating dimethyl substituents creates a molecule with unique electronic properties. Researchers have investigated its use as a precursor for advanced materials such as conductive polymers and organic semiconductors. Preliminary results suggest that it could serve as a building block for next-generation electronic devices.

From an environmental perspective, understanding the fate and toxicity of CAS No 312743-70-7 is crucial. Recent ecotoxicological studies have assessed its impact on aquatic organisms under controlled laboratory conditions. These studies indicate that while the compound exhibits moderate toxicity at high concentrations, it degrades relatively quickly under aerobic conditions. This information is vital for ensuring safe handling and disposal practices.

Looking ahead, ongoing research aims to explore the stereochemical properties of this compound further. By synthesizing enantiomerically pure samples using advanced chromatographic techniques or enzymatic resolution methods, scientists hope to uncover new insights into its biological activity. Additionally, computational chemistry approaches are being employed to predict its interaction with biological targets at an atomic level.

In conclusion, N-[4-(2,4-Dimethylphenyl)-1,3-thiazol-2-yl]-3,4,5-trimethoxybenzamide (CAS No 312743-70-7) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure offers opportunities for innovation in drug development and materials science while ongoing research continues to uncover new facets of its behavior. As our understanding of this compound deepens through cutting-edge methodologies and interdisciplinary collaboration, it holds promise for addressing some of today's most pressing scientific challenges.